4-fluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 4-fluoro-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C20H24FNO4S/c1-15-13-18(21)7-8-19(15)27(24,25)22-14-20(23,16-5-3-2-4-6-16)17-9-11-26-12-10-17/h2-8,13,17,22-23H,9-12,14H2,1H3
• InChI Key: XECVLSCIOGJDGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C2CCOCC2)(C3=CC=CC=C3)O
• Molecular Formula: C20H24FNO4S
• Molecular Weight: 393.5 g/mol

Description

4-fluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24FNO4S and its molecular weight is 393.47. The purity is usually 95%.
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Scientific Research Applications

Cyclooxygenase Inhibition

A study by Hashimoto et al. (2002) explored derivatives of benzenesulfonamide, similar in structure to 4-fluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-2-methylbenzenesulfonamide, for their ability to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. Introduction of a fluorine atom in these compounds notably increased their selectivity for COX-2 over COX-1. This research underlines the potential of such derivatives in treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain (Hashimoto et al., 2002).

Carbonic Anhydrase Inhibition and Antitumor Activity

Gul et al. (2016) synthesized similar benzenesulfonamide derivatives and evaluated them for cytotoxicity, tumor specificity, and as inhibitors of carbonic anhydrase (CA). Some compounds showed significant cytotoxic activities, important for anti-tumor studies, and strong inhibition of human cytosolic isoforms hCA I and II (Gul et al., 2016).

Fluorophore Properties and Metal Ion Sensing

Coleman et al. (2010) investigated the preparation and properties of a fluorophore related to benzenesulfonamide. This fluorophore, with similar structural components to 4-fluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-2-methylbenzenesulfonamide, was studied for its ability to specifically bind to Zn2+ ions, showing potential in metal ion sensing applications (Coleman et al., 2010).

Photographic Properties and Logic Gate Applications

Xie et al. (2009) synthesized compounds with structural similarity to 4-fluoro-N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)-2-methylbenzenesulfonamide, exhibiting reversible photochromic properties and potential in photographic applications. Their findings also demonstrated the possibility of using these compounds in logic gate applications (Xie et al., 2009).